![molecular formula C13H10N2O4 B1621541 3-Nitro-2-(phenylamino)benzoic acid CAS No. 54420-95-0](/img/structure/B1621541.png)
3-Nitro-2-(phenylamino)benzoic acid
Overview
Description
3-Nitro-2-(phenylamino)benzoic acid is an organic compound with the molecular formula C13H10N2O4 . It is used in research and has a molecular weight of 258.23 .
Synthesis Analysis
The synthesis of this compound can be achieved through several methods. One method involves the Ullmann reaction, where aniline and 2-chloro-3-nitrobenzoic acid are combined in the presence of copper (II) acetate and anhydrous potassium carbonate . The reaction mixture is heated to 160°C for 1 hour, then cooled to room temperature . Another method involves the use of sodium tetrahydroborate and sodium hydroxide .Molecular Structure Analysis
The molecular structure of this compound consists of a benzoic acid group attached to a nitro group and a phenylamino group . The InChI Key for this compound is WBCLJNZXAOMGGR-UHFFFAOYSA-N .Scientific Research Applications
Modification of Chloride Ion Transport in Membranes
- Research Use : Investigation of chloride ion transport in human erythrocyte ghost membranes using photoaffinity labeling reagents based on the structure of 5-nitro-2-(3-phenylpropylamino)-benzoic acid analogs (Branchini et al., 1995).
Assay of Penicillin Acylase in Organic Media
- Research Use : Employing a synthetic substrate related to 3-Nitro-2-(phenylamino)benzoic acid for assaying penicillin acylase activity in reversed micellar systems (Alves et al., 1995).
Synthesis and Characterization of Photoaffinity Analogs
- Research Use : Synthesis of photoaffinity analogs of epithelial chloride channel blockers using compounds structurally related to this compound for studying chloride channels in erythrocyte membranes and epithelial cells (Branchini et al., 1991).
Luminescence Sensitization in Chemistry
- Research Use : Investigating thiophenyl-derivatized nitrobenzoic acid ligands, related to this compound, as possible sensitizers for luminescence in Eu(III) and Tb(III) complexes (Viswanathan & Bettencourt-Dias, 2006).
Synthesis of Tritium Labeled Photoaffinity Labeling Agents
- Research Use : Creating tritium-labeled tetrafluoro-substituted aryl azide photoaffinity labeling agents for chloride channels, derived from 5-nitro-2-(3-phenylpropylamino)-benzoic acid (Branchini et al., 1992).
Nitro-Hunsdiecker Reaction
- Research Use : Studying the nitrodecarboxylation of aromatic alpha,beta-unsaturated carboxylic acids and ring-activated benzoic acids, closely related to this compound (Das, Sinha, & Roy, 2002).
Desulfurization Studies
- Research Use : Exploring the desulfurization reaction of 4-nitro-N,2-diphenyl-3-(phenylamino)isothiazol-5(2H)-imine, a compound structurally related to this compound (Argilagos et al., 1998).
Synthesis of 4-(N-Phenylamino)-benzoic Acid
- Research Use : Synthesis of N Phenylamino) benzoic acid from p-aminobenzoic acid, illustrating the chemical transformation possibilities of compounds similar to this compound (Zhao, 2002).
Safety and Hazards
Mechanism of Action
Target of Action
A compound with a similar structure, 5-nitro-2-(3-phenylpropylamino)benzoic acid, has been reported to act as an agonist of the g protein-coupled receptor 35 . This receptor plays a crucial role in various physiological processes, including immune response and pain perception .
Mode of Action
It can be inferred from the related compound 5-nitro-2-(3-phenylpropylamino)benzoic acid that it might interact with its target receptor, leading to a series of intracellular events .
Biochemical Pathways
The compound may affect the p38 mitogen-activated protein kinase (MAPK) pathway . This pathway plays a critical role in cellular responses to stress and inflammation. Activation of this pathway can lead to the production of pro-inflammatory cytokines .
Result of Action
The related compound 5-nitro-2-(3-phenylpropylamino)benzoic acid has been reported to enhance inflammation in macrophages by promoting the associated p38 mapk pathway after activating the g protein-coupled receptor 35 .
properties
IUPAC Name |
2-anilino-3-nitrobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2O4/c16-13(17)10-7-4-8-11(15(18)19)12(10)14-9-5-2-1-3-6-9/h1-8,14H,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBCLJNZXAOMGGR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC2=C(C=CC=C2[N+](=O)[O-])C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40378013 | |
Record name | 2-Anilino-3-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40378013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
54420-95-0 | |
Record name | 3-Nitro-2-(phenylamino)benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=54420-95-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Anilino-3-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40378013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Nitro-2-phenylaminobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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